3-{[(4-bromophenyl)sulfanyl]methyl}-2,3-dihydro-5H-[1,3]thiazolo[2,3-b]quinazolin-5-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a chemical substance with the molecular formula C17H14BrN3OS . It is a solid substance and has a molecular weight of 388.29 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C17H14BrN3OS/c18-11-5-7-13(8-6-11)23-10-12-9-19-17-20-15-4-2-1-3-14(15)16(22)21(12)17/h1-8,12H,9-10H2,(H,19,20) . This code provides a detailed description of the compound’s molecular structure.Physical and Chemical Properties Analysis
This compound has a molecular weight of 388.29 . It is a solid substance . More detailed physical and chemical properties such as melting point, boiling point, and density are not available in the current sources.Scientific Research Applications
Synthesis and Functionalization :
- Researchers Kut, Onysko, and Lendel (2020) demonstrated the regioselective synthesis of functionalized 2,3-dihydro-5H-[1,3]thiazolo[2,3-b]quinazolin-5-ones. They explored the reaction of related compounds with halogens, chalcogen tetrahalides, and p-methoxyphenyltellurium trichloride, highlighting the compound's versatility in organic synthesis (Kut, Onysko, & Lendel, 2020).
Anti-inflammatory Activity :
- A study by Kumar and Rajput (2009) synthesized and evaluated the anti-inflammatory activity of quinazolin-4-one derivatives, including compounds structurally similar to the one . Their findings suggested significant anti-inflammatory potential at specific doses, indicating potential therapeutic applications (Kumar & Rajput, 2009).
Antimicrobial Activity :
- Saleh et al. (2004) investigated the biological activities of some new 3H-quinazolin-4-one derivatives. These compounds, including variations of the queried compound, exhibited notable antimicrobial properties, underscoring their potential in developing new antimicrobial agents (Saleh, Hafez, Abdel‐hay, & Gad, 2004).
Antiviral Activities :
- Selvam et al. (2007) designed and synthesized novel quinazolin-4(3H)-ones and evaluated their antiviral activities against various respiratory and biodefense viruses. Their work highlights the potential of such compounds in the development of antiviral drugs (Selvam, Vijayalakshimi, Smee, Gowen, Julander, Day, & Barnard, 2007).
Antihistaminic Agents :
- Alagarsamy and Parthiban (2013) synthesized novel quinazolin-4-(3H)-ones as potential H1-antihistaminic agents. This study shows the potential application of these compounds in treating allergies (Alagarsamy & Parthiban, 2013).
Anti-Tubercular Agents :
- Nagaladinne, Hindustan, and Nayakanti (2020) synthesized N-methyl-2, 3-dihydro quinazolin-4-ones linked 1,3-thiazole hybrids, showing potent anti-tubercular activity. This indicates the compound's relevance in the treatment of tuberculosis (Nagaladinne, Hindustan, & Nayakanti, 2020).
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds have been known to interact with various biological targets, such as acetylcholine receptors
Biochemical Pathways
Compounds with similar structures have been known to affect various biochemical pathways, including those involved in neural transmission
Result of Action
Similar compounds have been known to have various biological activities, including anti-inflammatory and analgesic activities
Properties
IUPAC Name |
3-[(4-bromophenyl)sulfanylmethyl]-2,3-dihydro-[1,3]thiazolo[2,3-b]quinazolin-5-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13BrN2OS2/c18-11-5-7-13(8-6-11)22-9-12-10-23-17-19-15-4-2-1-3-14(15)16(21)20(12)17/h1-8,12H,9-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QUCWJPYUVGUGTO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(N2C(=O)C3=CC=CC=C3N=C2S1)CSC4=CC=C(C=C4)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13BrN2OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.